Ethyl 4-(4-bromophenoxy)-3-oxobutanoate

• Molecular Formula: C12H13BrO4
• Molecular Weight: 301.13 g/mol
• IUPAC Name: ethyl 4-(4-bromophenoxy)-3-oxobutanoate
• InChI: InChI=1S/C12H13BrO4/c1-2-16-12(15)7-10(14)8-17-11-5-3-9(13)4-6-11/h3-6H,2,7-8H2,1H3
• InChI Key: CGFAMKBUNULWKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)COC1=CC=C(C=C1)Br

Description

Ethyl 4-(4-bromophenoxy)-3-oxobutanoate is a useful research compound. Its molecular formula is C12H13BrO4 and its molecular weight is 301.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 50% (w/w) NaOH in water (188 mL) in DMSO (800 mL) was stirred at room temperature until a precipitate formed, treated dropwise with a solution of 4-bromophenol (101.2 g) in DMSO (200 mL) over 25 minutes, stirred for 25 minutes, treated with ethyl 4-chloro-3-oxobutanoate (102.2 g) over 40 minutes, adjusted to pH 3 with 6M HCl, treated with water (200 mL) over 12 minutes, stirred for 5 hours, treated with water (150 mL) over 20 minutes, and filtered. The solid was washed with sequentially with water and 40% ethanol/water and dried under vacuum (100 mm Hg) at 50° C. with a nitrogen bleed to provide 119.8 g of the desired product. 1H NMR (300 MHz, CDCl3) δ7.40 (m, 2H), 6.79 (m, 2H), 4.65 (s, 2H), 4.20 (q, 2H, J=7 Hz), 3.62 (s, 2H), 1.26 (t, 3H, J=7Hz).